![molecular formula C12H10N2O3S B5201432 6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(1H)-pyrimidinone](/img/structure/B5201432.png)
6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(1H)-pyrimidinone
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Overview
Description
6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(1H)-pyrimidinone, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications in various diseases. This compound belongs to the pyrimidinone family and is known for its selective inhibition of protein kinase BTK (Bruton's tyrosine kinase), a crucial enzyme involved in B-cell receptor signaling. In
Mechanism of Action
6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(1H)-pyrimidinone selectively inhibits BTK, a crucial enzyme involved in B-cell receptor signaling. By inhibiting BTK, this compound prevents downstream signaling pathways that lead to B-cell proliferation and survival. This mechanism of action has been demonstrated in preclinical studies, where this compound has been shown to reduce B-cell proliferation and induce apoptosis. This compound also inhibits the production of pro-inflammatory cytokines, suggesting that it has anti-inflammatory effects as well.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in preclinical studies. In vitro studies have demonstrated that this compound inhibits BTK and downstream signaling pathways, leading to reduced proliferation and survival of B-cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, suggesting that it has anti-inflammatory effects as well. In vivo studies have demonstrated that this compound has significant anti-tumor effects in B-cell malignancies and reduces disease severity in autoimmune and inflammatory diseases.
Advantages and Limitations for Lab Experiments
6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(1H)-pyrimidinone has several advantages for lab experiments. It has high purity and stability, making it suitable for further research and development. This compound also has a selective mechanism of action, which allows for targeted inhibition of BTK and downstream signaling pathways. However, this compound has some limitations for lab experiments. It is a small molecule inhibitor, which may limit its efficacy in certain diseases. This compound also has limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research and development of 6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(1H)-pyrimidinone. One potential direction is to explore its therapeutic potential in combination with other agents, such as chemotherapy or immunotherapy. Another direction is to investigate its efficacy in other diseases, such as solid tumors or viral infections. Additionally, further studies are needed to optimize the pharmacokinetics and bioavailability of this compound to improve its efficacy and safety in clinical settings. Overall, this compound has significant potential as a novel therapeutic agent for the treatment of various diseases, and further research is needed to fully explore its therapeutic potential.
Synthesis Methods
The synthesis of 6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(1H)-pyrimidinone involves a multistep process that begins with the reaction of 2-chloro-4-nitrophenyl isothiocyanate with 2-oxo-2-phenylethylamine to form the intermediate, 2-(2-oxo-2-phenylethyl)thioaniline. This intermediate is then reacted with 6-hydroxypyrimidine-4-one in the presence of a base to yield the final product, this compound. The synthesis method of this compound has been optimized to produce high yields and purity, making it suitable for further research and development.
Scientific Research Applications
6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(1H)-pyrimidinone has been extensively studied for its potential therapeutic applications in various diseases, including B-cell malignancies, autoimmune disorders, and inflammatory diseases. In preclinical studies, this compound has shown promising results in inhibiting BTK and downstream signaling pathways, leading to reduced proliferation and survival of B-cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. These findings suggest that this compound has the potential to be a novel therapeutic agent for the treatment of various diseases.
Properties
IUPAC Name |
4-hydroxy-2-phenacylsulfanyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O3S/c15-9(8-4-2-1-3-5-8)7-18-12-13-10(16)6-11(17)14-12/h1-6H,7H2,(H2,13,14,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLSXMYJFGLVVEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CSC2=NC(=CC(=O)N2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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